Cas no 945408-32-2 (Ethanone, 1-(4-butyl-1H-imidazol-5-yl)-)

• Product Name: Ethanone, 1-(4-butyl-1H-imidazol-5-yl)-
• CAS No: 945408-32-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1001047
• PubChem ID: 45120580
• Update Time: 2025-04-20

Ethanone, 1-(4-butyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-butyl-1H-imidazol-5-yl)-
• 1-(4-Butyl-1H-imidazol-5-yl)ethanone
• 945408-32-2
• SCHEMBL2101530
• DB-287062
• Ethanone, 1-(4-butyl-1H-imidazol-5-yl)-

• Inchi： 1S/C9H14N2O/c1-3-4-5-8-9(7(2)12)11-6-10-8/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： MZPGBHIUTXMNHG-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(CCCC)NC=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų